Cas no 1082328-25-3 (1-Methyl-3-(pyrrolidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride)

• Product Name: 1-Methyl-3-(pyrrolidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride
• CAS No: 1082328-25-3
• MF: C₁₂H₁₉ClN₄O
• MW: 270.758461236954
• CID: 4679379
• Update Time: 2025-05-19

1-Methyl-3-(pyrrolidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(pyrrolidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride
• (1-Methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)(pyrrolidin-1-yl)methanone hydrochloride
• 1-Methyl-3-(pyrrolidin-1-ylcarbonyl)-4,5,6,7-tetra hydro-1H-pyrazolo[4,3-c]pyridine hydrochloride
• 1-{1-methyl-4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carbonyl}pyrrolidine hydrochloride
• 1-Methyl-3-(pyrrolidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride

• Inchi： 1S/C12H18N4O.ClH/c1-15-10-4-5-13-8-9(10)11(14-15)12(17)16-6-2-3-7-16;/h13H,2-8H2,1H3;1H
• InChI Key： LVWQGSOLIOKYSE-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2CNCCC=2N(C)N=1)N1CCCC1

Computed Properties

• Exact Mass: 270.125
• Monoisotopic Mass: 270.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2

Additional information on 1-Methyl-3-(pyrrolidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride

1-Methyl-3-(pyrrolidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride: A Comprehensive Overview

Introduction to the Compound

The compound CAS No. 1082328-25-3, known as 1-Methyl-3-(pyrrolidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride, is a highly specialized chemical entity with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The pyrrolidin-1-ylcarbonyl group and the tetrahydro-1H-pyrazolo[4,3-c]pyridine core contribute to its distinctive properties, making it a subject of interest for researchers in drug discovery and development.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a tetrahydro-pyrazolo[4,3-c]pyridine framework, which is a bicyclic system combining pyrazole and pyridine moieties. The presence of a methyl group at position 1 and a pyrrolidinyl carbonyl group at position 3 introduces steric and electronic effects that are critical for its bioactivity. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have explored various strategies to optimize the synthesis process, ensuring scalability and cost-effectiveness for potential large-scale production.

Biological Activity and Mechanism of Action

Emerging studies have highlighted the remarkable biological activity of CAS No. 1082328-25-3, particularly in modulating key cellular pathways associated with neurodegenerative diseases. The compound has demonstrated potent inhibitory effects on enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are implicated in Alzheimer's disease. Additionally, it exhibits anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines in vitro. These findings underscore its potential as a therapeutic agent for central nervous system disorders.

Recent research has also investigated the mechanism of action of this compound. It appears to interact with specific receptors and ion channels, modulating neuronal signaling pathways. Preclinical studies have shown that it crosses the blood-brain barrier efficiently, indicating its suitability for targeting central nervous system (CNS) diseases. Furthermore, its hydrochloride salt form enhances its solubility and bioavailability, making it an attractive candidate for pharmacological applications.

Applications in Drug Development

The versatility of CAS No. 1082328-25-3 extends beyond CNS applications. It has shown promise in treating other conditions such as chronic pain and inflammatory disorders due to its ability to modulate pain pathways and reduce inflammation. Pharmaceutical companies are actively exploring its potential as a lead compound for developing novel therapeutics. Its unique chemical structure allows for further modification to enhance selectivity and reduce off-target effects.

Moreover, this compound serves as a valuable tool in drug discovery research. Its ability to inhibit specific enzymes and pathways makes it an ideal candidate for studying disease mechanisms at a molecular level. Researchers are leveraging its properties to design more effective drugs with improved efficacy and reduced side effects.

Future Directions and Research Opportunities

Despite its promising profile, further research is required to fully elucidate the pharmacokinetics and toxicity profile of CAS No. 1082328-25-3. Ongoing clinical trials are evaluating its safety and tolerability in human subjects, paving the way for potential regulatory approval. Additionally, computational modeling techniques are being employed to predict its binding affinities to various targets, aiding in the design of optimized analogs.

The development of this compound represents a significant advancement in medicinal chemistry. Its ability to target multiple therapeutic areas underscores the importance of continued research into novel chemical entities with diverse biological activities.